2-(2-PHENYLMETHANESULFONYLACETAMIDO)-N-(PROPAN-2-YL)BENZAMIDE

• IUPAC Name: 2-[(2-benzylsulfonylacetyl)amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C19H22N2O4S/c1-14(2)20-19(23)16-10-6-7-11-17(16)21-18(22)13-26(24,25)12-15-8-4-3-5-9-15/h3-11,14H,12-13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: FNTNNUFRNRMFOR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)CS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

2-{[(Benzylsulfonyl)acetyl]amino}-N-isopropylbenzamide is an organic compound with the molecular formula C16H18N2O4S

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-PHENYLMETHANESULFONYLACETAMIDO)-N-(PROPAN-2-YL)BENZAMIDE typically involves multiple steps, starting with the preparation of the benzylsulfonyl and isopropylbenzamide precursors. One common method involves the reaction of benzylsulfonyl chloride with an appropriate amine to form the benzylsulfonyl amide intermediate. This intermediate is then reacted with isopropylbenzamide under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as solvent extraction, crystallization, and purification to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-{[(Benzylsulfonyl)acetyl]amino}-N-isopropylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The compound can participate in nucleophilic substitution reactions, where the benzylsulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce sulfides.

Scientific Research Applications

2-{[(Benzylsulfonyl)acetyl]amino}-N-isopropylbenzamide has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in drug development for various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-PHENYLMETHANESULFONYLACETAMIDO)-N-(PROPAN-2-YL)BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

2-amino-N-isopropylbenzamide: A structurally similar compound with different functional groups.

Benzylsulfonyl chloride: A precursor used in the synthesis of 2-(2-PHENYLMETHANESULFONYLACETAMIDO)-N-(PROPAN-2-YL)BENZAMIDE.

Isopropylbenzamide: Another precursor involved in the synthesis.

Uniqueness

2-{[(Benzylsulfonyl)acetyl]amino}-N-isopropylbenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties